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Compound of Interest

Compound Name: Angustifoline

Cat. No.: B156810 Get Quote

Essential Safety and Handling Guide for
Angustifoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Angustifoline. Given its classification as a hazardous substance, adherence to strict safety

protocols is imperative to mitigate risks of exposure and ensure a safe laboratory environment.

Chemical and Toxicological Data
Angustifoline is a natural alkaloid with known biological activity.[1] A clear understanding of its

chemical and toxicological properties is fundamental for safe handling.
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Property Value Source

Chemical Name

(1S,2R,9S,10S)-10-prop-2-

enyl-7,11-

diazatricyclo[7.3.1.0²,⁷]tridecan

-6-one

[2]

CAS Number 550-43-6 [3][4][5][6]

Molecular Formula C₁₄H₂₂N₂O [2][4][6]

Molecular Weight 234.34 g/mol [2][4][6]

Appearance Solid powder [4]

GHS Hazard Codes H302, H312, H332 [2][6]

Hazard Statement
Harmful if swallowed, in

contact with skin, or if inhaled.
[2][6]

Signal Word Warning

Personal Protective Equipment (PPE)
Due to the hazardous nature of Angustifoline, a multi-layered approach to personal protective

equipment is mandatory to prevent dermal, respiratory, and ocular exposure.
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PPE Category Recommendations

Hand Protection

Wear two pairs of chemotherapy-grade nitrile

gloves. The outer glove should be regularly

changed, especially after direct contact with the

substance.

Eye and Face Protection

Use chemical safety goggles and a full-face

shield to protect against splashes and airborne

particles.

Respiratory Protection

A NIOSH-approved N95 or higher-rated

respirator is required when handling the powder

outside of a certified containment system.

Body Protection

A disposable, solid-front, back-closing gown

should be worn over laboratory clothing. Ensure

cuffs are tucked into the inner pair of gloves.

Operational Plan for Handling Angustifoline
A step-by-step procedural approach is crucial for minimizing exposure risk during the handling

of Angustifoline.

1. Preparation and Engineering Controls:

All handling of Angustifoline powder must be conducted in a certified chemical fume hood,

biological safety cabinet, or a glove box to contain any airborne particles.

The work surface should be covered with a disposable, absorbent liner to contain spills.

Ensure an eyewash station and safety shower are readily accessible.

2. Weighing and Aliquoting:

Weigh Angustifoline in a ventilated balance enclosure or within a fume hood.

Use dedicated, clearly labeled spatulas and weighing boats.
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Handle the compound gently to avoid generating dust.

3. Solution Preparation:

When dissolving the powder, add the solvent slowly to the solid to minimize splashing.

If sonication is required, ensure the vial is securely capped and sealed.

4. Post-Handling Decontamination:

Wipe down all surfaces, equipment, and the exterior of the primary container with a suitable

deactivating agent (e.g., a solution of sodium hypochlorite), followed by a rinse with 70%

ethanol and then water.

All disposable materials used during the process (e.g., weighing boats, pipette tips, liners)

are to be considered contaminated waste.

Disposal Plan
Proper disposal of Angustifoline and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Solid Waste: All solid waste, including contaminated PPE, weighing papers, and disposable

labware, must be collected in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Unused solutions of Angustifoline and solvent rinsates should be collected in

a separate, labeled hazardous liquid waste container. Do not pour down the drain.

Empty Containers: The original container of Angustifoline, even if empty, should be treated

as hazardous waste and disposed of accordingly.

Waste Pickup: All hazardous waste must be disposed of through your institution's designated

hazardous waste management program. Follow all local, state, and federal regulations for

hazardous waste disposal.
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Workflow for Safe Handling and Disposal of
Angustifoline

Preparation

Handling

Cleanup & Decontamination

Disposal

Don Appropriate PPE
(Double Gloves, Gown, Respirator, Goggles, Face Shield)

Prepare Work Area in
Containment System (e.g., Fume Hood)

Weigh Angustifoline Powder

Prepare Solution

Decontaminate Work Surfaces
and Equipment

Spill or Exposure?

Doff PPE Correctly

Dispose of Solid Waste in
Labeled Hazardous Waste Container

Dispose of Liquid Waste in
Labeled Hazardous Waste Container

Dispose of Empty Primary Container
as Hazardous Waste

No

Follow Emergency Procedures:
- Evacuate Area

- Notify Supervisor
- Seek Medical Attention

Yes
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Angustifoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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